![molecular formula C12H22N2O2 B6182717 tert-butyl 4-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate CAS No. 2624135-74-4](/img/no-structure.png)
tert-butyl 4-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate
Overview
Description
Tert-butyl 4-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate (TBAM-2-carboxylate) is a cyclic organic compound which has been extensively studied in the fields of medicinal chemistry and synthetic organic chemistry. TBAM-2-carboxylate has been found to have a variety of applications in scientific research, ranging from drug design to catalysis.
Scientific Research Applications
TBAM-2-carboxylate has been used in a wide variety of scientific research applications. It has been used as a model compound for drug design, as it can be used to study the effects of different functional groups on the properties of a molecule. TBAM-2-carboxylate has also been used as a catalyst in organic synthesis, particularly in the synthesis of cyclic compounds. In addition, TBAM-2-carboxylate has been used to study the effects of different substituents on the reactivity of a molecule.
Mechanism of Action
TBAM-2-carboxylate is believed to act as a proton acceptor, with the carboxylate group acting as the proton acceptor. This mechanism of action is believed to be responsible for the compound’s ability to catalyze the formation of cyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of TBAM-2-carboxylate are not well understood. However, it is believed that the compound may have an effect on the activity of certain enzymes, as well as on the activity of certain hormones.
Advantages and Limitations for Lab Experiments
The advantages of using TBAM-2-carboxylate in lab experiments include its high reactivity and its ability to catalyze the formation of cyclic compounds. The limitations of using TBAM-2-carboxylate in lab experiments include its low solubility in water and its tendency to form unwanted side products.
Future Directions
In the future, TBAM-2-carboxylate could be used to further study the effects of different functional groups on the properties of a molecule. Additionally, TBAM-2-carboxylate could be used to further study the effects of different substituents on the reactivity of a molecule. Finally, TBAM-2-carboxylate could be used to study the biochemical and physiological effects of the compound on the body.
Synthesis Methods
TBAM-2-carboxylate can be synthesized via a variety of methods. One of the most common methods is the reaction of tert-butyl aminomethyl-2-azabicyclo[2.2.1]heptane (TBAM) with an acid chloride in an aqueous medium. This reaction produces TBAM-2-carboxylate in high yields. Another method of synthesis is the reaction of TBAM with a carboxylic acid in aqueous medium, followed by the addition of a base to neutralize the reaction. This method also produces TBAM-2-carboxylate in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate involves the reaction of tert-butyl 4-bromo-2-azabicyclo[2.2.1]heptane-2-carboxylate with methylamine followed by reduction with sodium borohydride.", "Starting Materials": [ "tert-butyl 4-bromo-2-azabicyclo[2.2.1]heptane-2-carboxylate", "methylamine", "sodium borohydride", "methanol", "diethyl ether" ], "Reaction": [ "Add tert-butyl 4-bromo-2-azabicyclo[2.2.1]heptane-2-carboxylate to a mixture of methylamine and methanol.", "Heat the mixture at reflux for several hours.", "Cool the mixture and add sodium borohydride.", "Stir the mixture at room temperature for several hours.", "Quench the reaction with water and extract the product with diethyl ether.", "Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain tert-butyl 4-(aminomethyl)-2-azabicyclo[2.2.1]heptane-2-carboxylate." ] } | |
CAS RN |
2624135-74-4 |
Molecular Formula |
C12H22N2O2 |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
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